Cas no 900880-97-9 (2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid)

2-{(2Z)-2-(3-Bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid is a synthetic organic compound featuring a benzofuran core substituted with a 3-bromophenyl group and an acetic acid side chain. Its conjugated structure and bromine substituent enhance reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid benzofuran scaffold and polar functional groups contribute to its potential use in designing bioactive molecules, particularly as a precursor for heterocyclic derivatives. The presence of both electron-withdrawing (bromine) and electron-donating (oxygen) moieties allows for versatile chemical modifications, facilitating applications in medicinal chemistry and material science. Its well-defined structure ensures reproducibility in synthetic routes.
2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid structure
900880-97-9 structure
Product Name:2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid
CAS No:900880-97-9
MF:C17H11BrO5
MW:375.170244455338
CID:5425619
Update Time:2025-06-09

2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetic acid
    • 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid
    • Inchi: 1S/C17H11BrO5/c18-11-3-1-2-10(6-11)7-15-17(21)13-5-4-12(8-14(13)23-15)22-9-16(19)20/h1-8H,9H2,(H,19,20)
    • InChI Key: BKKFZDBDILIEGM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1C=C2OC(=CC3=CC=CC(Br)=C3)C(=O)C2=CC=1

2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid Pricemore >>

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Additional information on 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid

2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS No. 900880-97-9): An Overview

2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS No. 900880-97-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The molecular structure of 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid is composed of a benzofuran core linked to a brominated phenyl group and an acetic acid moiety. The presence of the bromine atom and the specific arrangement of functional groups contribute to its unique chemical and biological properties. Recent studies have highlighted the importance of these structural elements in modulating the compound's activity and selectivity.

In the context of anti-inflammatory research, 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid has been shown to exhibit potent inhibitory effects on key inflammatory mediators such as cyclooxygenase (COX) enzymes. COX enzymes play a crucial role in the production of prostaglandins, which are involved in pain and inflammation. By selectively inhibiting COX enzymes, this compound can effectively reduce inflammation without causing significant side effects commonly associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid has also demonstrated promising anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The structural flexibility and functional group diversity of 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid make it an attractive candidate for further chemical modifications. Researchers are actively exploring the synthesis of analogs with enhanced potency and reduced toxicity. These efforts aim to optimize the compound's pharmacological profile for potential clinical applications.

In addition to its therapeutic potential, 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for understanding complex cellular processes and identifying new therapeutic targets.

The synthesis of 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the benzofuran core, introduction of the brominated phenyl group, and attachment of the acetic acid moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in research and development.

In conclusion, 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS No. 900880-97-9) is a promising compound with diverse biological activities. Its unique structural features and versatile chemical properties make it a valuable tool in both fundamental research and drug discovery efforts. Ongoing studies continue to uncover new applications and optimize its therapeutic potential, positioning it as a key player in the development of novel treatments for inflammatory diseases and cancer.

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